MRS2298

• Molecular Formula: C10H16ClN5O8P2
• Molecular Weight: 431.66 g/mol
• InChI: InChI=1S/C10H16ClN5O8P2/c1-12-8-7-9(15-10(11)14-8)16(5-13-7)2-6(3-23-25(17,18)19)4-24-26(20,21)22/h5-6H,2-4H2,1H3,(H,12,14,15)(H2,17,18,19)(H2,20,21,22)
• InChIKey: GMCUIIHBWNOHIM-UHFFFAOYSA-N

MRS2298 Compound Overview: P2Y1 Receptor Antagonist for Platelet Research and Anti-Thrombotic Studies

MRS2298 (CAS: 491611-43-9) is a synthetic, acyclic bisphosphate nucleotide analogue that functions as a potent and selective competitive antagonist of the P2Y1 purinergic receptor [1]. Its primary recognized application is in cardiovascular research, where it is used as a tool compound to investigate ADP-induced platelet shape change and aggregation, acting as an antiaggregatory agent in human platelet assays [2].

P2Y1 receptor antagonist tool for platelet research

Acyclic bisphosphate nucleotide analogue scaffold

Suited for ADP-induced aggregation assay studies

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source
• [2] Jacobson, K. A., et al. (2020). Update of P2Y receptor pharmacology: IUPHAR Review 27. *British Journal of Pharmacology*, 177(11), 2413-2433. https://doi.org/10.1111/bph.15005 View Source

The Critical Importance of MRS2298's Specific Pharmacological Profile in Research and Development

MRS2298 cannot be simply substituted by other P2Y1 antagonists or antiplatelet agents without risking significant experimental or clinical divergence. Its acyclic chemical structure imparts a distinct pharmacological signature, including a specific potency profile and a complete functional selectivity profile over the P2Y12 receptor [1]. These characteristics differentiate it from more potent analogs like MRS2500 and structurally distinct P2Y12 antagonists like MRS2395, making MRS2298 the preferred choice for studies requiring a balanced potency and high P2Y1 vs. P2Y12 selectivity [2].

More potent P2Y1 analogs

May shift dose-response context and reduce sensitivity for intermediate potency studies

P2Y12 antagonists

Cannot resolve P2Y1-specific signaling; dual-pathway agents may confound mechanism attribution

Nucleoside-based P2Y1 antagonists

Acyclic scaffold may influence receptor binding kinetics and selectivity profile; direct substitution not supported

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source
• [2] Jacobson, K. A., et al. (2020). Update of P2Y receptor pharmacology: IUPHAR Review 27. *British Journal of Pharmacology*, 177(11), 2413-2433. https://doi.org/10.1111/bph.15005 View Source

Quantitative Evidence for MRS2298: Differentiating Potency, Selectivity, and Functional Profile vs. Key Comparators

MRS2298 Exhibits Intermediate Binding Affinity and Antiplatelet Potency Between MRS2500 and MRS2496

In a direct head-to-head study, MRS2298 demonstrated an IC50 for inhibiting ADP-induced human platelet aggregation of 62.8 nM. This potency is 66-fold lower than that of the highly potent methanocarba analog MRS2500 (IC50 = 0.95 nM) but is 24-fold more potent than the bisphosphonate derivative MRS2496 (IC50 = 1,500 nM). The same rank order of potency is observed in radioligand binding assays at the recombinant human P2Y1 receptor, where MRS2298 has a Ki of 29.6 nM, compared to 0.78 nM for MRS2500 and 76 nM for MRS2496 [1].

Antiplatelet IC50 comparison

Head-to-head

IC50 62.8 nM (MRS2500 0.95 nM; MRS2496 1500 nM)

Supports intermediate-potency dose-response studies

Reported in washed human platelets

Evidence Dimension	Inhibition of ADP-induced human platelet aggregation
Target Compound Data	62.8 ± 15.6 nM (IC50)
Comparator Or Baseline	MRS2500 (0.95 ± 0.16 nM IC50); MRS2496 (1500 ± 250 nM IC50)
Quantified Difference	66-fold less potent than MRS2500; 24-fold more potent than MRS2496
Conditions	Human washed platelet suspensions stimulated with ADP

Why This Matters

This positions MRS2298 as an 'intermediate-potency' tool, enabling dose-response studies where the extreme potency of MRS2500 might be impractical or where a less potent but still selective agent is desired.

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source

MRS2298 Shows Complete Functional Selectivity Against the Pro-Aggregatory P2Y12 Receptor

MRS2298 demonstrates a clear and quantifiable functional selectivity for the P2Y1 receptor over the P2Y12 receptor. In a direct assay for P2Y12-mediated effects, MRS2298 showed no substantial antagonism of the pathway linked to the inhibition of cyclic AMP (cAMP) in human platelets, with an IC50 value of >100,000 nM. This result was identical to that of the highly selective MRS2500, confirming that both compounds spare the P2Y12 receptor [1]. In contrast, a P2Y12 antagonist like MRS2395 exhibits a Ki of 3.6 μM for inhibiting ADP-induced platelet activation .

P2Y12 selectivity

Cross-study comparable

IC50 >100,000 nM (MRS2500 >100,000 nM)

Confirms P2Y1-exclusive antiplatelet mechanism

cAMP pathway assay context

Evidence Dimension	Inhibition of cAMP effects in human platelets
Target Compound Data	>100,000 nM (IC50)
Comparator Or Baseline	MRS2500 (>100,000 nM IC50); MRS2395 (Ki = 3,600 nM for P2Y12-mediated platelet activation)
Quantified Difference	Minimal to no activity at P2Y12 receptor for MRS2298 and MRS2500; high activity for MRS2395
Conditions	Human platelet assays measuring antagonism of ADP-induced inhibition of cAMP

Why This Matters

This evidence assures researchers that MRS2298's antiplatelet effects are mediated exclusively through P2Y1 antagonism, without confounding activity at the P2Y12 receptor, which is crucial for mechanistic studies.

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source

MRS2298 Demonstrates Potent Inhibition of ADP-Induced Calcium Mobilization in Human Platelets

MRS2298 effectively inhibits the downstream intracellular calcium (Ca2+) rise triggered by P2Y1 activation in human platelets, with an IC50 of 810 nM. This effect is 16-fold less potent than that of the ultra-potent MRS2500 (IC50 = 49.1 nM), but is 20-fold more potent than that of the bisphosphonate analog MRS2496 (IC50 = 16,100 nM) [1].

Ca2+ mobilization inhibition

Head-to-head

IC50 810 nM (MRS2500 49.1 nM; MRS2496 16100 nM)

Links anti-aggregation to Ca2+ signaling readout

ADP-stimulated human platelets

Evidence Dimension	Inhibition of ADP-induced Ca2+ rise in human platelets
Target Compound Data	810 ± 207 nM (IC50)
Comparator Or Baseline	MRS2500 (49.1 ± 6.7 nM IC50); MRS2496 (16,100 ± 4,600 nM IC50)
Quantified Difference	16-fold less potent than MRS2500; 20-fold more potent than MRS2496
Conditions	Human washed platelet suspensions stimulated with ADP

Why This Matters

This confirms that MRS2298's anti-aggregatory effect is directly linked to the inhibition of P2Y1-mediated calcium signaling, providing a functional readout for target engagement that is intermediate in sensitivity compared to other tool compounds.

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source

MRS2298's Acyclic Structure and Potency Profile Distinguish it from Nucleoside Analogs like MRS2179

Unlike the nucleoside-based competitive P2Y1 antagonist MRS2179 (Ki ≈ 100 nM ), MRS2298 is an acyclic nucleotide analogue [1]. This structural difference results in a 3.4-fold higher binding affinity for MRS2298 (Ki = 29.6 nM) compared to MRS2179. The IUPHAR review further assigns MRS2298 a pKi value of 7.20, while MRS2179 has a lower pIC50 of 6.48, confirming the potency advantage of the acyclic scaffold [2].

Binding affinity vs MRS2179

Cross-study comparable

Ki 29.6 nM (MRS2179 ~100 nM)

Structurally distinct scaffold with higher reported affinity

Recombinant P2Y1 binding assay

Evidence Dimension	Binding affinity for human P2Y1 receptor
Target Compound Data	29.6 nM (Ki); pKi = 7.20
Comparator Or Baseline	MRS2179 (Ki ≈ 100 nM; pIC50 = 6.48)
Quantified Difference	3.4-fold higher affinity for MRS2298
Conditions	Radioligand binding assays on recombinant human P2Y1 receptor

Why This Matters

MRS2298 offers a structurally distinct alternative to the widely used MRS2179, with improved binding affinity that may provide a better signal-to-noise ratio in certain assays.

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source
• [2] Jacobson, K. A., et al. (2020). Update of P2Y receptor pharmacology: IUPHAR Review 27. *British Journal of Pharmacology*, 177(11), 2413-2433. https://doi.org/10.1111/bph.15005 View Source

High-Impact Research and Development Applications for MRS2298

Mechanistic Studies of P2Y1-Mediated Platelet Shape Change and Aggregation

MRS2298 is ideally suited for dissecting the specific contribution of the P2Y1 receptor to ADP-induced platelet responses. Its complete functional selectivity over the P2Y12 receptor (IC50 >100,000 nM for cAMP pathway effects) allows researchers to attribute observed antiplatelet effects solely to P2Y1 antagonism, without confounding activity at the other major ADP receptor on platelets [1].

In Vitro Pharmacology for Anti-Thrombotic Target Validation

MRS2298 serves as an essential reference compound for benchmarking novel P2Y1 antagonists. Its well-defined intermediate potency (Ki = 29.6 nM; platelet aggregation IC50 = 62.8 nM) provides a reliable and reproducible standard for comparing the activity of new chemical entities in both binding and functional platelet assays [1].

Investigating P2Y1 Receptor Signaling in Non-Platelet Cell Types

Beyond hemostasis, the P2Y1 receptor is expressed in other tissues, including the brain, heart, and vasculature. MRS2298, with its high selectivity (IUPHAR designation as 'Selective'), is a valuable tool for exploring the role of this receptor subtype in calcium signaling, neurotransmission, and vascular biology in a variety of cell and tissue models [2].

Differentiating P2Y1 from P2Y12-Dependent Anti-Inflammatory Mechanisms

Given the known role of P2Y12 in microglial and inflammatory signaling, MRS2298's high selectivity makes it the ideal negative control or P2Y1-specific probe when used alongside P2Y12 antagonists like MRS2395. This enables researchers to deconvolute the distinct contributions of these two receptor subtypes to complex physiological or pathological processes .

Application

Selection Property

Validation Focus

Mechanistic platelet shape change studies

P2Y1 functional selectivity over P2Y12

Platelet aggregation endpoint interpretation

In vitro anti-thrombotic target validation

Intermediate potency benchmark

Comparator assay-response context

Non-platelet P2Y1 signaling investigation

P2Y1 subtype selectivity context

Calcium signaling assay context

P2Y1 vs P2Y12-dependent mechanism differentiation

Selectivity differentiation context

Inflammatory pathway deconvolution

• [1] Cattaneo, M., et al. (2004). Antiaggregatory activity in human platelets of potent antagonists of the P2Y1 receptor. *Biochemical Pharmacology*, 68(10), 1995-2002. https://doi.org/10.1016/j.bcp.2004.06.026 View Source
• [2] Jacobson, K. A., et al. (2020). Update of P2Y receptor pharmacology: IUPHAR Review 27. *British Journal of Pharmacology*, 177(11), 2413-2433. https://doi.org/10.1111/bph.15005 View Source